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Compound of Interest

Compound Name: invasin

Cat. No.: B1167395

Essential safety protocols and operational guidance for researchers working with recombinant
Invasin protein. This document provides immediate, procedural information for the safe
handling, storage, and disposal of recombinant Invasin, a key protein in the study of bacterial
pathogenesis.

Immediate Safety and Handling Protocols

Recombinant Invasin, a protein derived from Yersinia species, is a valuable tool for
investigating bacterial invasion and host-cell interactions. While not classified as a hazardous
substance in its purified, recombinant form, adherence to standard laboratory safety practices
is crucial to ensure a safe research environment. A thorough risk assessment should be
conducted before beginning any experiment involving Invasin.[1][2]

Personal Protective Equipment (PPE)

The following table summarizes the minimum personal protective equipment required when
handling recombinant Invasin.
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PPE Category Item Specifications & Use Case

Recommended to protect skin
Body Protection Laboratory Coat and clothing from potential
splashes.[3][4][5]

Nitrile gloves are

recommended to prevent skin

Hand Protection Disposable Gloves
contact.[1][3][4] Change gloves
immediately if contaminated.
o Essential to protect eyes from
) Safety Glasses with Side ] )
Eye Protection ] potential splashes of solutions
Shields o )
containing Invasin.[1][3][5][6]
Should be worn in addition to
safety glasses or goggles
Face Protection Face Shield Y9 9099

when there is a significant risk

of splashing.[3][6]

Operational Plan: Handling and Storage

Receiving and Storage:
e Upon receipt, visually inspect the package for any signs of damage or leakage.

» Recombinant Invasin is typically shipped on blue ice or dry ice and should be stored at
-20°C or -80°C for long-term stability.[7]

e To avoid repeated freeze-thaw cycles that can denature the protein, it is recommended to
aliquot the protein into single-use volumes upon first use.[8]

Preparation and Use:

¢ All handling of recombinant Invasin should be performed in a designated clean area, and
good laboratory hygiene practices should be followed.[4]

e When preparing solutions, avoid creating aerosols.
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e Use calibrated equipment for all measurements.

Disposal Plan

e Protein Waste: Unused or waste solutions containing recombinant Invasin should be
disposed of in accordance with local and institutional regulations for non-hazardous
biological waste. Do not pour down the drain.[4]

o Contaminated Materials: All disposable materials that have come into contact with Invasin,
such as pipette tips, tubes, and gloves, should be collected in a designated biohazard waste

container and autoclaved before disposal.

Experimental Protocol: Invasin-Mediated Cell
Adhesion Assay

A common application of recombinant Invasin is to study its interaction with host cells,
particularly its ability to mediate cell adhesion through binding to 1 integrins.[9] The following
is a generalized protocol for a cell adhesion assay.

o Coating Plates:

o Dilute recombinant Invasin to the desired concentration (e.g., 5 pg/mL) in a suitable buffer
(e.g., PBS).

o Add the Invasin solution to the wells of a tissue culture plate and incubate to allow the
protein to coat the surface.

o Wash the wells with buffer to remove any unbound protein.
e Cell Seeding:

o Harvest and resuspend the desired cell line (e.g., epithelial cells) in an appropriate culture

medium.
o Seed the cells onto the Invasin-coated plates.

¢ Incubation and Adhesion:
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o Incubate the plates under standard cell culture conditions to allow for cell adhesion.

e Washing and Quantification:
o Gently wash the wells to remove non-adherent cells.

o Quantify the number of adherent cells using a suitable method (e.g., microscopy, cell
viability assay).

Invasin Signaling Pathway

Recombinant Invasin from Yersinia species initiates a signaling cascade upon binding to 31
integrins on the surface of host cells.[9] This interaction leads to the clustering of integrins,
which in turn triggers downstream signaling events.[9] These events culminate in the
rearrangement of the host cell's actin cytoskeleton, facilitating the internalization of the
bacteria.[9]
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Caption: Invasin binding to B1 integrin triggers a signaling cascade leading to bacterial uptake.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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